Cas no 69371-38-6 (5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)-)

5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)- structure

69371-38-6 structure

Product Name:5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)-

CAS No:69371-38-6

MF:C₂₀H₃₂O₄

MW:336.465686798096

CID:523872

PubChem ID:6437084

Update Time:2025-04-19

5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)- Chemical and Physical Properties

Names and Identifiers

- 5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)-
- 15-Hpaa
- 33R5U5V88C
- 15-hydroperoxy-5,8,11,13-eicosatetraenoic acid, (E,Z,Z,Z)-isomer
- SCHEMBL7718097
- (6E,8Z,11Z,14Z)-15-hydroperoxyicosatetraenoate
- 15-hydroperoxy-(z,z,z,e)-5,8,11,13-eicosatetraenoic acid
- 15-hydroperoxy-5,8,11,13-eicosatetraenoic acid, (S)-(E,Z,Z,Z)-isomer
- 15-hydroperoxy-(5Z,8Z,11Z,13E)-icosatetraenoic acid
- DTXSID101318726
- 15-hydroperoxy-5,8,11,13-eicosatetraenoic acid, (Z,Z,Z,Z)-isomer
- 15-hydroperoxy-(5Z,8Z,11Z,13E)-icosatetraenoate
- (5Z,8Z,11Z,13E)-15-hydroperoxyicosatetraenoic acid
- LMFA03060102
- Q27163177
- 15-Hpea
- 15-HYDROPEROXYARACHIDONIC ACID, (RS)-
- 5,8,11,13-Eicosatetraenoic acid, 15-hydroperoxy-
- 15-Hpete
- (6E,8Z,11Z,14Z)-15-hydroperoxyicosatetraenoic acid
- 69371-38-6
- Arachidonic acid 15-hydroperoxide
- (5Z,8Z,11Z,13E)-15-hydroperoxyeicosa-5,8,11,13-tetraenoic acid
- UNII-33R5U5V88C
- 15-Hydroperoxy-5,8,11,13-eicosatetraenoate
- 15-Hydroperoxyarachidonic acid
- 15-Hydroperoxy-5,8,11,13-eicosatetraenoic acid
- 5,8,11,13-Eicosatetraenoic acid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)-
- (rs)-15-hpete
- 15HPETE
- CHEBI:91271
- (5Z,8Z,11Z,13E)-15-hydroperoxyicosa-5,8,11,13-tetraenoic acid
- 14,15-epoxyarachidonic acid
- 67675-14-3
- 15-HPETE, (RS)-
- 15-hydroperoxy-(5Z,8Z,11Z,13E)-eicosatetraenoic acid
- (5Z,8Z,11Z,13E)-15-Hydroperoxy-5,8,11,13-icosatetraenoic acid
- 15-HYDROPEROXYEICOSATETRAENOIC ACID, (5Z,8Z,11Z,13E,15RS)-
- 15-hydroperoxy-(5Z,8Z,11Z,13E)-eicosatetraenoate
- Inchi： 1S/C20H32O4/c1-2-3-13-16-19(24-23)17-14-11-9-7-5-4-6-8-10-12-15-18-20(21)22/h4-5,8-11,14,17,19,23H,2-3,6-7,12-13,15-16,18H2,1H3,(H,21,22)/b5-4-,10-8-,11-9-,17-14+
- InChI Key： BFWYTORDSFIVKP-USWFWKISSA-N
- SMILES： O(C(/C=C/C=C\C/C=C\C/C=C\CCCC(=O)O)CCCCC)O

Computed Properties

Exact Mass: 336.23016
Monoisotopic Mass: 336.23006
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 15
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8
XLogP3: 5.1

Experimental Properties

Density: 1.013
Boiling Point: 518°Cat760mmHg
Flash Point: 175.6°C
Refractive Index: 1.512
PSA: 66.76

5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E)- Production Method

Production Method 1

506-32-1

69371-38-6

54845-95-3

71030-38-1

13222-49-6

83603-31-0

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Arachidonate lipoxygenase Solvents: Water ; 0 - 3 °C; 25 min, 35 psi, < 5 °C
1.2 Reagents: Sodium borohydride ; 60 - 90 min, 0 - 5 °C
1.3 Reagents: Sulfuric acid Solvents: Water ; pH 3

Reference

Manufacture of (5Z,8Z,11Z,13E)(15S)-15-Hydroxyeicosa-5,8,11,13-tetraenoic Acid Sodium Salt for Clinical Trials

Conrow, Raymond E.; et al, Organic Process Research & Development, 2011, 15(1), 301-304